Cas no 61748-02-5 (Ethanone, 1-(3-bromophenyl)-2-(triphenylphosphoranylidene)-)

Ethanone, 1-(3-bromophenyl)-2-(triphenylphosphoranylidene)- structure
61748-02-5 structure
Product Name:Ethanone, 1-(3-bromophenyl)-2-(triphenylphosphoranylidene)-
CAS No:61748-02-5
MF:C26H20BrOP
MW:459.314167022705
CID:467656
PubChem ID:12034997
Update Time:2025-04-19

Ethanone, 1-(3-bromophenyl)-2-(triphenylphosphoranylidene)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(3-bromophenyl)-2-(triphenylphosphoranylidene)-
    • 1-(3-bromophenyl)-2-(triphenyl-λ<sup>5</sup>-phosphanylidene)ethanone
    • DTXSID70476253
    • 61748-02-5
    • Inchi: 1S/C26H20BrOP/c27-22-12-10-11-21(19-22)26(28)20-29(23-13-4-1-5-14-23,24-15-6-2-7-16-24)25-17-8-3-9-18-25/h1-20H
    • InChI Key: OEEJFBDBJQGLRU-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C(C=P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 458.0436
  • Monoisotopic Mass: 458.04351g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 529
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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